Cas no 84560-01-0 (3-Octanone,8-hydroxy-2,6-dimethyl-)

• Product Name: 3-Octanone,8-hydroxy-2,6-dimethyl-
• CAS No: 84560-01-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 723998
• PubChem ID: 3019961
• Update Time: 2025-04-19

3-Octanone,8-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone,8-hydroxy-2,6-dimethyl-
• 8-hydroxy-2,6-dimethyloctan-3-one
• DTXSID201004843
• 1-hydroxy-3,7-di-methyloctan-6-one
• EINECS 283-188-9
• NS00060839
• 84560-01-0

• Inchi： 1S/C10H20O2/c1-8(2)10(12)5-4-9(3)6-7-11/h8-9,11H,4-7H2,1-3H3
• InChI Key： DCMADGNDUAGIQQ-UHFFFAOYSA-N
• SMILES： OCCC(C)CCC(C(C)C)=O

Computed Properties

• Exact Mass: 172.146
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.911
• Boiling Point: 273.1°C at 760 mmHg
• Flash Point: 114°C
• Refractive Index: 1.44